Cas no 1817630-42-4 (1-Chloro-7-isopropoxyisoquinoline-6-carbonitrile)

• Product Name: 1-Chloro-7-isopropoxyisoquinoline-6-carbonitrile
• CAS No: 1817630-42-4
• MF: C₁₃H₁₁ClN₂O
• MW: 246.69224190712
• CID: 5737187
• PubChem ID: 118414421
• Update Time: 2024-03-01

1-Chloro-7-isopropoxyisoquinoline-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1817630-42-4
• SCHEMBL17137232
• 1-CHLORO-7-ISOPROPOXYISOQUINOLINE-6-CARBONITRILE
• 6-Isoquinolinecarbonitrile, 1-chloro-7-(1-methylethoxy)-
• 1-chloro-7-isopropoxy-isoquinoline-6-carbonitrile
• 1-Chloro-7-isopropoxyisoquinoline-6-carbonitrile

• Inchi： 1S/C13H11ClN2O/c1-8(2)17-12-6-11-9(5-10(12)7-15)3-4-16-13(11)14/h3-6,8H,1-2H3
• InChI Key： WAGYOSUNFIAHCN-UHFFFAOYSA-N
• SMILES： ClC1C2C=C(C(C#N)=CC=2C=CN=1)OC(C)C

Computed Properties

• Exact Mass: 246.0559907g/mol
• Monoisotopic Mass: 246.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.9Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 433.3±40.0 °C(Predicted)
• pka: 0.87±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives